Cas no 1036563-47-9 (3-(5-Bromo-2-pyridinyl)amino-1-propanol)

• Product name: 3-(5-Bromo-2-pyridinyl)amino-1-propanol
• CAS No: 1036563-47-9
• MF: C₈H₁₁BrN₂O
• MW: 231.089740991592
• CID: 4677681

3-(5-Bromo-2-pyridinyl)amino-1-propanol Chemical and Physical Properties

Names and Identifiers

• 3-[(5-BROMO-2-PYRIDINYL)AMINO]-1-PROPANOL
• 3-[(5-bromopyridin-2-yl)amino]propan-1-ol
• 3-((5-Bromopyridin-2-yl)amino)propan-1-ol
• 3-(5-Bromo-2-pyridinyl)amino-1-propanol

• Inchi： 1S/C8H11BrN2O/c9-7-2-3-8(11-6-7)10-4-1-5-12/h2-3,6,12H,1,4-5H2,(H,10,11)
• InChI Key： FHLOOBDPYBHXQE-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)NCCCO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 124
• Topological Polar Surface Area: 45.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3-(5-Bromo-2-pyridinyl)amino-1-propanol

Comprehensive Overview of 3-(5-Bromo-2-pyridinyl)amino-1-propanol (CAS No. 1036563-47-9)

3-(5-Bromo-2-pyridinyl)amino-1-propanol (CAS No. 1036563-47-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This brominated pyridine derivative is particularly notable for its role in pharmaceutical research and material science. With the increasing demand for novel chemical entities in drug discovery, compounds like 3-(5-Bromo-2-pyridinyl)amino-1-propanol are becoming essential building blocks for researchers.

The molecular structure of 3-(5-Bromo-2-pyridinyl)amino-1-propanol features a pyridine ring substituted with a bromine atom at the 5-position and an amino-propanol side chain. This combination of functional groups makes it a valuable intermediate in organic synthesis. Researchers often inquire about the synthesis of 3-(5-Bromo-2-pyridinyl)amino-1-propanol, its physical and chemical properties, and its potential applications in medicinal chemistry. These queries reflect the growing interest in this compound across various scientific disciplines.

One of the most discussed topics in relation to 3-(5-Bromo-2-pyridinyl)amino-1-propanol is its potential use in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling, and their dysregulation is associated with numerous diseases, including cancer. The bromopyridine moiety in 3-(5-Bromo-2-pyridinyl)amino-1-propanol can serve as a key pharmacophore in designing potent kinase inhibitors. This application aligns with current trends in targeted cancer therapy and precision medicine, making it a hot topic in pharmaceutical research.

Another area where 3-(5-Bromo-2-pyridinyl)amino-1-propanol shows promise is in material science. The compound's ability to form stable complexes with metals has led to investigations into its use in catalysis and coordination chemistry. Researchers are exploring its potential as a ligand in transition metal catalysts, which are widely used in industrial processes. The thermal stability and solubility of 3-(5-Bromo-2-pyridinyl)amino-1-propanol are also critical factors that determine its suitability for such applications.

From a commercial perspective, the demand for 3-(5-Bromo-2-pyridinyl)amino-1-propanol is steadily increasing. Suppliers and manufacturers are often asked about the purity specifications, storage conditions, and scalability of production for this compound. Ensuring high purity is particularly important for pharmaceutical applications, where even trace impurities can affect the efficacy and safety of the final product. The global market for brominated pyridine derivatives is expected to grow, driven by advancements in drug discovery and material science.

In addition to its scientific and commercial significance, 3-(5-Bromo-2-pyridinyl)amino-1-propanol is also a subject of interest in academic circles. Many researchers are investigating its mechanism of action and structure-activity relationships to unlock new applications. The compound's reactivity under different conditions and its potential for further functionalization are areas of active study. These investigations are often published in peer-reviewed journals, contributing to the growing body of knowledge about this versatile molecule.

For those working with 3-(5-Bromo-2-pyridinyl)amino-1-propanol, understanding its spectroscopic properties is essential. Techniques such as NMR spectroscopy, mass spectrometry, and infrared spectroscopy are commonly used to characterize the compound and verify its identity. These analytical methods are critical for quality control and research purposes, ensuring that the compound meets the required standards for its intended use.

Looking ahead, the future of 3-(5-Bromo-2-pyridinyl)amino-1-propanol appears bright. Its unique structural features and diverse applications make it a valuable asset in both academic and industrial settings. As research continues to uncover new uses for this compound, its importance in the chemical and pharmaceutical industries is likely to grow. Whether you are a researcher, a supplier, or simply someone interested in the latest developments in chemistry, 3-(5-Bromo-2-pyridinyl)amino-1-propanol is a compound worth watching.